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Compound of Interest

Compound Name: 2,6-Dibromonaphthalene-1,5-diol

Cat. No.: B156557 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the safe handling and disposal of chemical reagents is paramount. This guide provides

essential safety and logistical information for the proper disposal of 2,6-Dibromonaphthalene-
1,5-diol (CAS No: 84-59-3), ensuring the safety of laboratory personnel and compliance with

environmental regulations.

I. Immediate Safety and Hazard Information
2,6-Dibromonaphthalene-1,5-diol is a chemical compound that requires careful handling due

to its potential hazards. The primary hazards associated with this compound are skin irritation,

serious eye irritation, and potential respiratory irritation.[1]

Hazard Classifications:

Hazard Statement Description

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Precautionary Statements:
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A comprehensive list of precautionary statements should be observed to ensure safe handling

and disposal.

Statement Description

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1]

P264 Wash skin thoroughly after handling.[1][2]

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.[1]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][2][3]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[1][3]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

P405 Store locked up.[3]

P501
Dispose of contents/container to an approved

waste disposal plant.[2]

II. Step-by-Step Disposal Protocol
The disposal of 2,6-Dibromonaphthalene-1,5-diol must be conducted in a manner that

minimizes environmental release and complies with all local, state, and federal regulations.

1. Personal Protective Equipment (PPE):

Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:
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NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

Laboratory coat.

2. Waste Segregation and Collection:

Solid Waste: Collect any solid 2,6-Dibromonaphthalene-1,5-diol waste, including

contaminated items such as weighing paper and gloves, in a clearly labeled and sealed

container. This container should be designated for "Hazardous Brominated Aromatic Waste."

Liquid Waste: If the compound is in a solution, it must not be poured down the drain. Collect

the solution in a sealed and properly labeled hazardous waste container. The type of solvent

will also determine the appropriate waste stream.

3. Spill Management:

In the event of a spill, follow these procedures:

Evacuate the immediate area if necessary.

Ensure the area is well-ventilated.

Wearing appropriate PPE, sweep up the spilled solid material, being careful to avoid

generating dust.[5]

Use a vacuum cleaner with a HEPA filter for fine powders if available.[5]

Collect the spilled material and any contaminated cleaning materials into a labeled, sealed

container for hazardous waste disposal.[3][4]

4. Final Disposal:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area.
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Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Ensure all required paperwork and labeling are completed accurately according to your

institution's and local regulations.

III. Experimental Workflow & Logical Relationships
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2,6-Dibromonaphthalene-1,5-diol.
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Disposal Workflow for 2,6-Dibromonaphthalene-1,5-diol

Preparation

Waste Generation & Segregation Spill Management

Final Disposal

Start: Handling 2,6-Dibromonaphthalene-1,5-diol

Wear Appropriate PPE:
- Respirator

- Chemical-resistant gloves
- Safety goggles/face shield

- Lab coat

Identify Waste Type

Solid Waste:
- Unused chemical

- Contaminated consumables

Solid

Liquid Waste:
- Solutions containing the compound

Liquid

Collect in a sealed, labeled
'Hazardous Brominated

Aromatic Waste' container

Collect in a sealed, labeled
hazardous waste container

(specify solvent)

Store waste container in a
designated, secure area

Accidental Spill Occurs

Contain and clean up spill
(avoiding dust generation)

Collect spilled material and
contaminated items in a

sealed hazardous waste container

Contact Environmental Health
& Safety (EHS) for pickup

Complete all necessary
waste disposal documentation

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal Workflow for 2,6-Dibromonaphthalene-1,5-diol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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